Cas no 311312-80-8 (Phenol, 2-[(dimethylamino)methyl]-5-[2-(3-nitrophenyl)-4-thiazolyl]-)

• Product Name: Phenol, 2-[(dimethylamino)methyl]-5-[2-(3-nitrophenyl)-4-thiazolyl]-
• CAS No: 311312-80-8
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 1445750
• Update Time: 2024-08-25

Phenol, 2-[(dimethylamino)methyl]-5-[2-(3-nitrophenyl)-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(dimethylamino)methyl]-5-[2-(3-nitrophenyl)-4-thiazolyl]-

• Inchi： 1S/C18H17N3O3S/c1-20(2)10-14-7-6-12(9-17(14)22)16-11-25-18(19-16)13-4-3-5-15(8-13)21(23)24/h3-9,11,22H,10H2,1-2H3
• InChI Key： UXPNTENZIZNHGZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C2=CSC(C3=CC=CC([N+]([O-])=O)=C3)=N2)=CC=C1CN(C)C

Computed Properties

• Exact Mass: 355.09921

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 548.2±60.0 °C(Predicted)
• PSA: 79.5
• pka: 7.77±0.40(Predicted)